Cas no 13986-53-3 (BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II))

• Product Name: BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II)
• CAS No: 13986-53-3
• MF: C₂₂H₃₈CoO₄
• MW: 425.467928409576
• MDL: MFCD00233616
• CID: 87214
• PubChem ID: 57369563
• Update Time: 2025-05-19

BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II) Chemical and Physical Properties

Names and Identifiers

• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II)
• COBALT (II) (2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATE)
• co(tmhd)2
• cobalt(ii)bis(2,2,6,6-tetramethyl-3,5-heptanedionate)
• BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT (II), 99.9
• 3,5-Heptanedione, 2,2,6,6-tetramethyl-, cobaltcomplex
• AG-D-80195
• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt
• Bis(dipivaloylmethanato)cobalt
• Cobalt,bis(2,2,6,6-tetramethyl-3,5-heptanedionato)- (7CI,8CI)
• Cobalt,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-kO,kO')-, (T-4)- (9CI)
• Cobalt,bis(2,2,6,6-tetramethyl-3,5-heptanedionato-O,O')-, (T-4)-
• CTK8F8150
• Cobalt tetramethylheptanedionate
• Bis(2,2,6,6-tetramethyl-3,5-heptanedionato)cobalt(II), 99.9% (metals basis)
• DTXSID80724535
• 13986-53-3
• cobalt(2+);2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate
• Cobalt(2+) bis(2,2,6,6-tetramethyl-5-oxohept-3-en-3-olate)

• MDL： MFCD00233616
• Inchi： 1S/2C11H20O2.Co/c2*1-10(2,3)8(12)7-9(13)11(4,5)6;/h2*7,12H,1-6H3;/q;;+2/p-2
• InChI Key： PPQGKVCRZSKSEK-UHFFFAOYSA-L
• SMILES： [Co+2].[O-]C(=CC(C(C)(C)C)=O)C(C)(C)C.[O-]C(=CC(C(C)(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 425.21
• Monoisotopic Mass: 425.21
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 199
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 80.3A^2

Experimental Properties

• Color/Form: Blue or black crystals
• Density: g/cm3
• Melting Point: 143°C
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Water Partition Coefficient: Soluble in hydrocarbons, alcohols and ethers. Slightly soluble in water.
• PSA: 52.60000
• LogP: 6.02500
• Solubility: Slightly soluble

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Alpha,beta-unsaturated carbonyl compounds

Additional information on BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II)

Comprehensive Overview of BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II) (CAS No. 13986-53-3)

BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II), with the CAS number 13986-53-3, is a highly specialized coordination compound widely utilized in advanced material science and industrial applications. This cobalt-based complex is renowned for its unique structural properties, thermal stability, and catalytic capabilities. Researchers and manufacturers often seek this compound for its role in high-performance coatings, nanomaterial synthesis, and organic electronics. Its molecular architecture, featuring a central cobalt ion coordinated with two 2,2,6,6-tetramethyl-3,5-heptanedionate ligands, ensures exceptional reactivity and versatility.

In recent years, the demand for BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II) has surged due to its applications in sustainable energy technologies, such as perovskite solar cells and fuel cell catalysts. As industries prioritize eco-friendly solutions, this compound’s ability to enhance energy conversion efficiency has made it a focal point in R&D. Additionally, its role in chemical vapor deposition (CVD) processes aligns with the growing interest in thin-film technologies for semiconductors and optoelectronic devices.

The synthesis of CAS 13986-53-3 involves precise stoichiometric control to ensure purity and performance consistency. Analytical techniques like FTIR spectroscopy, X-ray crystallography, and thermogravimetric analysis (TGA) are commonly employed to characterize its properties. These methods confirm its stability under high temperatures, a critical factor for applications in aerospace materials and high-temperature catalysis. Furthermore, its solubility in organic solvents facilitates its integration into polymer matrices and hybrid composites.

From an environmental perspective, BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II) is often discussed in the context of green chemistry. Its potential to reduce waste in catalytic cycles and improve reaction yields aligns with global sustainability goals. Researchers are also exploring its use in biodegradable materials and low-toxicity alternatives for traditional industrial catalysts. These innovations address pressing concerns about environmental impact and resource efficiency.

In the realm of academic research, CAS 13986-53-3 is frequently cited in studies on coordination chemistry and metal-organic frameworks (MOFs). Its well-defined crystalline structure serves as a model for understanding ligand-metal interactions and electron transfer mechanisms. Such insights are invaluable for developing next-generation sensors, molecular magnets, and drug delivery systems. The compound’s compatibility with computational modeling tools further accelerates its adoption in materials informatics.

For commercial users, sourcing high-purity BIS(2,2,6,6-TETRAMETHYL-3,5-HEPTANEDIONATO)COBALT(II) is critical for ensuring product performance. Suppliers emphasize batch-to-batch consistency, regulatory compliance, and technical support to meet industry standards. As regulatory frameworks evolve, documentation of safety data sheets (SDS) and lifecycle assessments becomes increasingly important for end-users in pharmaceuticals and electronics manufacturing.

Looking ahead, the versatility of CAS 13986-53-3 positions it as a key enabler of emerging technologies. Innovations in flexible electronics, quantum dots, and smart coatings are expected to drive demand. Collaborative efforts between academia and industry will likely uncover new applications, reinforcing its status as a cornerstone of modern inorganic chemistry and advanced materials engineering.